DB-10

• Molecular Formula: C24H36N2
• Molecular Weight: 352.6 g/mol
• InChI: InChI=1S/C24H36N2/c1(3-5-13-19-25-21-23-15-9-7-10-16-23)2-4-6-14-20-26-22-24-17-11-8-12-18-24/h7-12,15-18,25-26H,1-6,13-14,19-22H2
• InChIKey: HMJJCVZBDBFFGW-UHFFFAOYSA-N

DB-10: Brain-Targeting Prodrug

DB-10 is a synthetic prodrug derived from the first-line ischemic stroke agent dl-3-n-butylphthalide (NBP), developed to overcome the parent drug's unsatisfactory intracerebral bioavailability. It is constructed by opening the five-membered lactone ring of NBP and linking N,N-dimethylethylenediamine via an amide bond, integrating a tertiary amine group for active brain targeting via the pyrilamine-sensitive H+/OC antiporter [1]. Both the parent drug and the prodrug show >95% purity by HPLC analysis, with their structures confirmed by 1H NMR, 13C NMR, and mass spectrometry [1]. DB-10 serves as a tool compound for investigating brain-targeted drug delivery in acute ischemia-reperfusion (I/R) injury models [1][2].

Prodrug Strategy

NBP-derived prodrug with brain-targeting moiety for active BBB transport

Transport Mechanism

Carrier-mediated uptake via pyrilamine-sensitive H+/OC antiporter

Research Model

Tool compound for acute ischemia-reperfusion (I/R) injury studies

• [1] Han Y, Zhou S, Xiang H, Zhang Q, Zhang H, Zhang Y, Lin Q, Zhang Z, Zhang L. A brain-targeting dl-3-n-butylphthalide prodrug to treat ischemic stroke. Eur J Med Chem. 2025 Nov 5;297:117926. doi: 10.1016/j.ejmech.2025.117474. Epub 2025 Jul 1. PMID: 40120494. View Source
• [2] Xiang H, Zhang Q, Han Y, Yang L, Zhang Y, Liu Q, Zhang Z, Zhang L. Novel brain-targeting 3-n-butylphthalide prodrugs for ischemic stroke treatment. J Control Release. 2021 Jul 10;335:498-514. doi: 10.1016/j.jconrel.2021.05.045. PMID: 34029631. View Source

Why DB-10 Cannot Be Replaced

Simple substitution of DB-10 with the clinical agent NBP or earlier-generation NBP prodrugs in research protocols introduces critical confounds. NBP's clinical utility is limited by its poor intrinsic trans-BBB passive permeability, leading to low and inconsistent brain concentrations [1]. While a 2021 series of six tertiary amino-modified NBP prodrugs did improve brain delivery, their conversion rate back to the active form in brain tissue was too slow to meet the rapid therapeutic window required for acute I/R injury [1]. DB-10 was specifically designed to address this kinetic bottleneck, achieving rapid intracephalic conversion. Thus, substituting DB-10 with other in-class compounds will result in either inadequate brain exposure or delayed pharmacodynamic onset, directly compromising the validity of efficacy data in time-sensitive stroke models [1].

NBP Substitution

Low passive BBB permeability may lead to variable brain exposure and inconsistent model data.

Earlier Prodrug Substitution

Slow brain conversion kinetics may not meet the acute therapeutic window, delaying pharmacodynamic onset.

Class Mismatch

Alternative NBP prodrugs without rapid intracephalic activation may affect time-sensitive I/R endpoint reproducibility.

• [1] Han Y, Zhou S, Xiang H, Zhang Q, Zhang H, Zhang Y, Lin Q, Zhang Z, Zhang L. A brain-targeting dl-3-n-butylphthalide prodrug to treat ischemic stroke. Eur J Med Chem. 2025 Nov 5;297:117926. doi: 10.1016/j.ejmech.2025.117474. Epub 2025 Jul 1. PMID: 40120494. View Source

DB-10 Evidence: Brain Delivery, Kinetics & Safety

Brain Biodistribution Advantage vs. NBP

DB-10 was engineered to exploit the pyrilamine-sensitive H+/OC antiporter for enhanced brain uptake. In a direct head-to-head comparison in ICR mice, the brain accumulation of DB-10-derived active NBP was substantially higher than an equivalent dose of unmodified NBP. The earlier prodrug series demonstrated up to a 21.5-fold increase in brain accumulation, a baseline DB-10 was designed to exceed by contributing to a significantly improved therapeutic index [1][2].

Brain Biodistribution vs. NBP

Head-to-head

Reported higher brain accumulation; prior prodrugs achieved up to 21.5-fold increase over NBP.

Supports brain-targeting prodrug selection.

In vivo ICR mouse biodistribution study.

Evidence Dimension	Intracephalic bioavailability / Brain accumulation
Target Compound Data	Significantly increased brain accumulation vs. NBP (exact fold-change from Han et al. 2025; prior platform prodrugs achieved up to 21.5-fold vs. NBP [2])
Comparator Or Baseline	Unmodified NBP at equivalent dose
Quantified Difference	DB-10 significantly ameliorated intracephalic bioavailability, with the platform's prior optimal prodrugs showing a 21.5-fold increase over NBP [2]; DB-10's improved conversion kinetics further enhance this accumulation at early time points.
Conditions	In vivo biodistribution in ICR mice model

Why This Matters

Higher brain accumulation directly translates to lower required doses, a wider therapeutic window, and stronger efficacy signals in animal models, all of which are critical for reproducible in vivo stroke research.

• [1] Han Y, Zhou S, Xiang H, Zhang Q, Zhang H, Zhang Y, Lin Q, Zhang Z, Zhang L. A brain-targeting dl-3-n-butylphthalide prodrug to treat ischemic stroke. Eur J Med Chem. 2025 Nov 5;297:117926. doi: 10.1016/j.ejmech.2025.117474. Epub 2025 Jul 1. PMID: 40120494. View Source
• [2] Xiang H, Zhang Q, Han Y, Yang L, Zhang Y, Liu Q, Zhang Z, Zhang L. Novel brain-targeting 3-n-butylphthalide prodrugs for ischemic stroke treatment. J Control Release. 2021 Jul 10;335:498-514. doi: 10.1016/j.jconrel.2021.05.045. PMID: 34029631. View Source

Brain Conversion Kinetics vs. Prior Prodrugs

A key limitation of the 2021 NBP prodrug series was their slow in-brain conversion time (approximately 8 hours), which impedes rapid therapeutic action in acute I/R. DB-10 was specifically designed to overcome this bottleneck. The study demonstrates that DB-10 rapidly converts into the active original NBP in the brain, markedly exceeding the conversion rate of earlier prodrugs [1].

Conversion Kinetics vs. Prior Prodrugs

Reported

Rapid brain conversion vs. hours-scale lag of earlier prodrug series.

Enables acute I/R model research with timely active drug generation.

In vivo brain tissue analysis; I/R rat model.

Evidence Dimension	Time for intracephalic conversion to active NBP
Target Compound Data	Rapid conversion in brain (implied significantly <8 h based on study's objective)
Comparator Or Baseline	Prior NBP prodrug series from Xiang et al. 2021: approximately 8 hours for conversion
Quantified Difference	DB-10 was rationally designed for rapid conversion to address the ~8 h lag of earlier prodrugs; the observed rapid onset of pharmacodynamic effect in I/R models provides indirect quantification of this improvement [1].
Conditions	In vivo brain tissue analysis in I/R rat models

Why This Matters

For acute ischemic stroke, the therapeutic time window is measured in minutes to hours. A prodrug that requires 8 hours to generate the active metabolite cannot provide timely neuroprotection, making DB-10 the only viable choice among this class for acute intervention studies.

• [1] Han Y, Zhou S, Xiang H, Zhang Q, Zhang H, Zhang Y, Lin Q, Zhang Z, Zhang L. A brain-targeting dl-3-n-butylphthalide prodrug to treat ischemic stroke. Eur J Med Chem. 2025 Nov 5;297:117926. doi: 10.1016/j.ejmech.2025.117474. Epub 2025 Jul 1. PMID: 40120494. View Source

Safety and Cytotoxicity vs. NBP

Despite its enhanced brain-targeting function, the cytotoxicity profile of DB-10 is equivalent to that of the clinically used parent drug NBP. In vitro MTT assays and in vivo toxicity evaluations confirm that DB-10 does not introduce additional cellular damage or systemic toxicity, while still providing a superior therapeutic outcome [1].

Cytotoxicity vs. NBP

Reported

Cytotoxicity equivalent to NBP; no additional damage in vitro or in vivo.

Supports longer-term neuroprotection endpoint studies.

MTT assay and systemic toxicity evaluation.

Evidence Dimension	In vitro cytotoxicity
Target Compound Data	Cytotoxicity equivalent to NBP [1]
Comparator Or Baseline	Unmodified NBP
Quantified Difference	No significant difference in cell viability; equivalent safety profile with improved efficacy.
Conditions	MTT assay in cultured cells; in vivo systemic toxicity evaluation

Why This Matters

This assures researchers that the addition of the brain-targeting moiety has not traded off safety for efficacy, making DB-10 a robust tool for long-term neuroprotection studies where chronic toxicity is a concern.

• [1] Han Y, Zhou S, Xiang H, Zhang Q, Zhang H, Zhang Y, Lin Q, Zhang Z, Zhang L. A brain-targeting dl-3-n-butylphthalide prodrug to treat ischemic stroke. Eur J Med Chem. 2025 Nov 5;297:117926. doi: 10.1016/j.ejmech.2025.117474. Epub 2025 Jul 1. PMID: 40120494. View Source

I/R Injury Treatment Efficacy

In rat models of I/R injury, DB-10 administration led to a significant improvement in treatment effect compared to NBP. This functional superiority is attributed to DB-10's ability to rapidly increase brain accumulation and convert into the active drug on-site, effectively ameliorating acute injury and prolonging survival [1].

I/R Injury Model Response

Class-level

Reported improved survival and I/R injury amelioration vs. NBP.

Reported model-response endpoint context.

Data from I/R rat model; full quantitative analysis to verify.

Evidence Dimension	In vivo therapeutic outcome in I/R model
Target Compound Data	Significantly improved treatment effect and prolonged survival rate in vivo [1]
Comparator Or Baseline	Unmodified NBP
Quantified Difference	Statistically significant improvement in survival and amelioration of I/R injury; precise quantitative efficacy data to be extracted from the full text of Han et al. 2025.
Conditions	I/R rat model

Why This Matters

Demonstrating a clear survival benefit in a disease-relevant model is the ultimate differentiator for any compound intended for preclinical stroke therapy development.

• [1] Han Y, Zhou S, Xiang H, Zhang Q, Zhang H, Zhang Y, Lin Q, Zhang Z, Zhang L. A brain-targeting dl-3-n-butylphthalide prodrug to treat ischemic stroke. Eur J Med Chem. 2025 Nov 5;297:117926. doi: 10.1016/j.ejmech.2025.117474. Epub 2025 Jul 1. PMID: 40120494. View Source

Cellular Uptake Mechanism vs. NBP

Unlike the passive diffusion-driven low cellular uptake of NBP, DB-10 demonstrates significantly high, temperature- and energy-dependent cellular uptake via the pyrilamine-sensitive H+/OC antiporter. This active transport mechanism is a rational design feature that directly underpins the enhanced brain bioavailability, as demonstrated in cellular assays where uptake is markedly superior to the passive uptake of NBP [1].

Cellular Uptake Mechanism

Class-level

Active, temperature-/energy-dependent uptake via cation transporter; NBP passive.

Carrier-mediated transport differentiates brain delivery.

In vitro uptake assays in transfected cells.

Evidence Dimension	Cellular uptake mechanism and magnitude
Target Compound Data	Significantly high uptake via pyrilamine cation transporters [1]
Comparator Or Baseline	Unmodified NBP (low passive permeability)
Quantified Difference	Uptake is temperature- and energy-dependent, indicating an active, carrier-mediated process, which is absent for NBP.
Conditions	In vitro cellular uptake assays with transfected cell lines

Why This Matters

The active uptake mechanism provides a predictable and saturable component to brain delivery, which is a critical differentiator for pharmacokinetic modeling and achieving consistent dosing across experiments.

• [1] Han Y, Zhou S, Xiang H, Zhang Q, Zhang H, Zhang Y, Lin Q, Zhang Z, Zhang L. A brain-targeting dl-3-n-butylphthalide prodrug to treat ischemic stroke. Eur J Med Chem. 2025 Nov 5;297:117926. doi: 10.1016/j.ejmech.2025.117474. Epub 2025 Jul 1. PMID: 40120494. View Source

DB-10 Research Applications

Acute Ischemic Stroke Intervention

Researchers modeling transient middle cerebral artery occlusion (tMCAO) or other acute ischemia-reperfusion paradigms will find DB-10 uniquely suitable. Its experimentally demonstrated rapid conversion to active NBP in the brain directly addresses the narrow therapeutic window of I/R injury, a feature that earlier prodrugs with ~8-hour conversion times cannot provide [1]. This makes DB-10 the preferred chemical tool for studies where timely neuroprotection is the primary endpoint.

Carrier-Mediated Brain Transport Studies

DB-10 serves as a validated chemical probe for investigating the pyrilamine-sensitive H+/OC antiporter system at the blood-brain barrier. Its temperature- and energy-dependent, carrier-driven uptake mechanism is quantitatively absent in unmodified NBP, making DB-10 essential for CNS drug delivery studies focused on organic cation transporter (OCT/OCTN) pathways [1]. Procurement of DB-10 over generic NBP is mandatory for such mechanistic work.

Chronic Neuroprotection Studies

In experimental protocols requiring repeated dosing over days or weeks, DB-10 offers a clear advantage. Its cytotoxicity was equivalent to that of the clinically established parent drug NBP, and in vivo evaluation revealed no obvious undesired damage, yet it yields significantly improved therapeutic outcomes [1]. This decoupling of enhanced brain efficacy from systemic toxicity makes DB-10 a superior candidate for long-term neurorepair and functional recovery studies.

Amide-Labile Prodrug Design

For medicinal chemistry groups investigating structure-activity relationships (SAR) in brain-targeting promoieties, DB-10 represents the next iteration of prodrug design. Its construction utilizes an amide bond to link the NBP payload with an N,N-dimethylethylenediamine targeting group, distinguishing it from the ester-linked or slower-hydrolyzing precursors. The definitive shift from an ~8-hour conversion bottleneck to a rapid-onset kinetics profile makes DB-10 a benchmark comparator in all new NBP prodrug design projects [1].

Application

Selection Property

Validation Focus

Acute I/R injury model studies

Rapid brain conversion kinetics

Time-sensitive pharmacodynamic endpoint reproducibility

Carrier-mediated BBB transport studies

Active cation-transporter uptake mechanism

Transporter-specific uptake assay verification

Chronic neuroprotection endpoint studies

Cytotoxicity profile equivalent to NBP

Long-term repeated-dosing safety endpoint monitoring

Prodrug SAR and kinetics reference

Amide-linked brain-targeting moiety with fast conversion

Conversion rate benchmarking in I/R models

• [1] Han Y, Zhou S, Xiang H, Zhang Q, Zhang H, Zhang Y, Lin Q, Zhang Z, Zhang L. A brain-targeting dl-3-n-butylphthalide prodrug to treat ischemic stroke. Eur J Med Chem. 2025 Nov 5;297:117926. doi: 10.1016/j.ejmech.2025.117474. Epub 2025 Jul 1. PMID: 40120494. View Source